N-(4-(((4-(2,4-Dimethylphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)methyl)-2-oxo-2H-chromen-7-yl)acetamide
Overview
Description
- As requested, I won’t use abbreviations or acronyms for its name.
WAY-620595: is a chemical compound with the CAS number 733788-35-7. It has been studied for various purposes due to its intriguing properties.
Preparation Methods
Synthetic Routes: The synthetic routes for WAY-620595 are not widely documented in the literature. it is typically synthesized through specific chemical reactions.
Industrial Production: Information on industrial-scale production methods is scarce, but research laboratories often synthesize it for scientific investigations.
Chemical Reactions Analysis
Reactivity: WAY-620595 likely undergoes various reactions, including oxidation, reduction, and substitution. detailed studies are needed to confirm this.
Common Reagents and Conditions: Specific reagents and conditions for these reactions remain elusive.
Major Products:
Scientific Research Applications
Biology: Researchers explore its effects on biological systems, including its impact on cellular processes.
Medicine: Although not yet in clinical use, WAY-620595’s pharmacological properties make it an interesting candidate for further investigation.
Industry: Its industrial applications are still emerging, but it could find use in specialized chemical processes.
Mechanism of Action
Targets: WAY-620595 likely interacts with specific molecular targets, affecting cellular pathways.
Pathways: Unfortunately, the exact mechanisms remain unclear, and further research is needed to elucidate its mode of action.
Comparison with Similar Compounds
Similar Compounds: While there are no direct analogs, related compounds in the same chemical space might be explored for comparison.
Remember that the information provided here is based on available data, and further research may reveal additional insights into WAY-620595’s properties and applications
properties
Molecular Formula |
C27H23N5O3S |
|---|---|
Molecular Weight |
497.6 g/mol |
IUPAC Name |
N-[4-[[4-(2,4-dimethylphenyl)-5-pyridin-3-yl-1,2,4-triazol-3-yl]sulfanylmethyl]-2-oxochromen-7-yl]acetamide |
InChI |
InChI=1S/C27H23N5O3S/c1-16-6-9-23(17(2)11-16)32-26(19-5-4-10-28-14-19)30-31-27(32)36-15-20-12-25(34)35-24-13-21(29-18(3)33)7-8-22(20)24/h4-14H,15H2,1-3H3,(H,29,33) |
InChI Key |
JVWQGUZYJQUFLY-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)N2C(=NN=C2SCC3=CC(=O)OC4=C3C=CC(=C4)NC(=O)C)C5=CN=CC=C5)C |
Origin of Product |
United States |
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